Cas no 1805140-82-2 (3-Aminomethyl-5-cyano-2-mercaptobenzoic acid)
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid
-
- Inchi: 1S/C9H8N2O2S/c10-3-5-1-6(4-11)8(14)7(2-5)9(12)13/h1-2,14H,4,11H2,(H,12,13)
- InChI Key: WZYZHUGMTBDSDO-UHFFFAOYSA-N
- SMILES: SC1C(C(=O)O)=CC(C#N)=CC=1CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: -2.1
- Topological Polar Surface Area: 88.1
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019062-250mg |
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid |
1805140-82-2 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A015019062-500mg |
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid |
1805140-82-2 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A015019062-1g |
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid |
1805140-82-2 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid
Introduction to 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid (CAS No. 1805140-82-2)
3-Aminomethyl-5-cyano-2-mercaptobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805140-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoic acid core with functional groups such as an amine, cyano, and thiol moiety, exhibits a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The structural arrangement of these functional groups not only influences its reactivity but also its potential biological activity, making it a subject of extensive research in medicinal chemistry.
The amine group at the 3-position and the cyano group at the 5-position contribute to the compound's versatility in chemical transformations. The presence of these electron-withdrawing and electron-donating groups, respectively, allows for diverse synthetic pathways, including nucleophilic substitution reactions, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.
The thiol group at the 2-position is particularly noteworthy due to its high reactivity and ability to form disulfide bonds. This property is exploited in various biochemical applications, including protein modification and the development of redox-active materials. The thiol group can also participate in coordination chemistry, forming complexes with metal ions that may have catalytic or therapeutic implications. Such metal complexes have been explored for their potential in anticancer therapies and as contrast agents in medical imaging.
In recent years, 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid has been studied for its role in the synthesis of bioactive molecules. For instance, researchers have investigated its utility in generating peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. The compound's ability to serve as a precursor for peptidomimetics stems from its compatibility with solid-phase peptide synthesis (SPPS) methodologies, where it can be incorporated into growing peptide chains to introduce specific functional handles or side chains.
The cyano group in this molecule also plays a crucial role in modulating electronic properties and influencing interactions with biological targets. In drug design, cyano-substituted aromatic compounds are often employed to enhance binding affinity due to their ability to engage in hydrogen bonding or π-stacking interactions. Furthermore, the cyano group can be further functionalized through reduction or hydrolysis to yield carboxylic acid or amine derivatives, expanding the synthetic toolkit available for medicinal chemists.
Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid for potential therapeutic applications. Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors implicated in inflammatory diseases and metabolic disorders. These findings have spurred interest in developing derivatives of this scaffold as lead compounds for drug discovery programs.
The thiol functionality has also been leveraged in the development of probes for biochemical assays. For example, fluorescent thiol-based probes have been designed to study protein-protein interactions or track cellular localization of specific biomolecules. The reactivity of the thiol group allows it to selectively label biological molecules without significant perturbation to native structures, making it an invaluable tool in structural biology and drug discovery.
From a synthetic perspective, 3-Aminomethyl-5-cyano-2-mercaptobenzoic acid serves as a versatile building block for constructing heterocyclic compounds. Heterocycles are prevalent motifs in biologically active molecules due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. By incorporating this compound into multi-step synthetic routes, chemists can access complex fused ring systems that may possess unique pharmacological activities.
The pharmaceutical industry has shown particular interest in derivatives of benzoic acid due to their established role as pharmacophores in numerous drugs on the market. For instance, salicylic acid—a derivative of benzoic acid—is widely used as an anti-inflammatory agent. The introduction of additional functional groups such as amine, cyano, and thiol into the benzoic acid framework allows for fine-tuning of physicochemical properties like solubility, lipophilicity, and metabolic stability—all critical factors in drug development.
In conclusion,3-Aminomethyl-5-cyano-2-mercaptobenzoic acid (CAS No. 1805140-82-2) is a multifaceted compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable scaffold for drug discovery efforts. As research continues to uncover new synthetic methodologies and biological functions associated with this molecule,3-Aminomethyl-5-cyano-2-mercaptobenzoic acid is poised to remain at the forefront of medicinal chemistry innovation.
1805140-82-2 (3-Aminomethyl-5-cyano-2-mercaptobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)